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Compound of Interest

Compound Name: Cephalochromin

Cat. No.: B1194677 Get Quote

For Immediate Release

This guide provides a comprehensive comparative analysis of Cephalochromin, a fungal-

derived secondary metabolite, against two widely used classes of antibiotics: penicillins and

tetracyclines. This document is intended for researchers, scientists, and drug development

professionals interested in novel antimicrobial agents.

Executive Summary
Cephalochromin exhibits a distinct mechanism of action, targeting the bacterial enoyl-acyl

carrier protein (ACP) reductase (FabI), an essential enzyme in fatty acid biosynthesis.[1] This

mode of action differs from that of penicillins, which inhibit cell wall synthesis, and tetracyclines,

which disrupt protein synthesis. This fundamental difference presents Cephalochromin as a

potential candidate for combating bacterial resistance. While direct whole-cell minimum

inhibitory concentration (MIC) data for Cephalochromin is not readily available in the reviewed

literature, its potent enzymatic inhibition against key pathogens like Staphylococcus aureus and

Escherichia coli suggests significant antimicrobial potential.

Data Presentation: A Comparative Overview
The following table summarizes the available quantitative data for Cephalochromin, Penicillin,

and Tetracycline against representative Gram-positive (Staphylococcus aureus) and Gram-

negative (Escherichia coli) bacteria. It is crucial to note that the data for Cephalochromin is

presented as the half-maximal inhibitory concentration (IC50) against the FabI enzyme, while
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the data for Penicillin and Tetracycline are whole-cell Minimum Inhibitory Concentrations

(MICs). A direct comparison of these values should be made with caution, as IC50 measures

enzymatic inhibition and MIC measures the inhibition of bacterial growth.

Antibiotic
Target

Organism
Metric Value (µg/mL) Value (µM)

Cephalochromin
Staphylococcus

aureus
IC50 (FabI) 1.02 1.9[1]

Escherichia coli IC50 (FabI) 0.97 1.8[1]

Penicillin
Staphylococcus

aureus
MIC 0.03 - >256 -

Escherichia coli MIC 32 - >1024 -

Tetracycline
Staphylococcus

aureus
MIC 0.25 - >256 -

Escherichia coli MIC 1 - >128 -

Mechanism of Action
The distinct mechanisms of action of these three antimicrobial compounds are visualized in the

following diagrams.
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Cephalochromin Mechanism of Action

Cephalochromin

FabI Enzyme
Binds to

Inhibition

Fatty Acid Biosynthesis

Catalyzes

Disruption 

Penicillin Mechanism of Action

Penicillin

Penicillin-Binding
Proteins (PBPs)

Binds to

Inhibition

Cell Wall Synthesis
(Peptidoglycan cross-linking)

Catalyzes

Cell Lysis

Disruption leads to

 

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tetracycline Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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